Cas no 893086-81-2 (1-Phenylpyrrolidine-2-carbonitrile)

1-Phenylpyrrolidine-2-carbonitrile is a versatile organic compound featuring a pyrrolidine ring substituted with a phenyl group at the 1-position and a nitrile functional group at the 2-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. The nitrile group offers reactivity for further functionalization, while the phenylpyrrolidine scaffold contributes to stereochemical diversity. Its well-defined molecular framework is advantageous for medicinal chemistry applications, including the design of enzyme inhibitors or receptor modulators. The compound is typically handled under controlled conditions due to its reactivity, ensuring consistent performance in synthetic workflows.

1-Phenylpyrrolidine-2-carbonitrile structure

893086-81-2 structure

Product Name:1-Phenylpyrrolidine-2-carbonitrile

CAS No:893086-81-2

MF:C₁₁H₁₂N₂

MW:172.226382255554

MDL:MFCD21603821

CID:1083188

PubChem ID:72943085

Update Time:2025-06-08

1-Phenylpyrrolidine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 1-Phenylpyrrolidine-2-carbonitrile
- 893086-81-2
- EN300-8188518
- DB-363765
- MDL： MFCD21603821
- Inchi： 1S/C11H12N2/c12-9-11-7-4-8-13(11)10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-8H2
- InChI Key： QKEOPTKETLAKQP-UHFFFAOYSA-N
- SMILES： N1(C2C=CC=CC=2)CCCC1C#N

Computed Properties

Exact Mass: 172.100048391g/mol
Monoisotopic Mass: 172.100048391g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 209
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 27Å²

Experimental Properties

Melting Point: 101-102℃

1-Phenylpyrrolidine-2-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-8188518-1g	1-phenylpyrrolidine-2-carbonitrile	893086-81-2		1g	$1086.0	2023-09-02
Enamine	EN300-8188518-5g	1-phenylpyrrolidine-2-carbonitrile	893086-81-2		5g	$3147.0	2023-09-02
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Enamine	EN300-8188518-0.25g	1-phenylpyrrolidine-2-carbonitrile	893086-81-2	95%	0.25g	$999.0	2024-05-21
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Enamine	EN300-8188518-1.0g	1-phenylpyrrolidine-2-carbonitrile	893086-81-2	95%	1.0g	$1086.0	2024-05-21
Enamine	EN300-8188518-2.5g	1-phenylpyrrolidine-2-carbonitrile	893086-81-2	95%	2.5g	$2127.0	2024-05-21
Enamine	EN300-8188518-5.0g	1-phenylpyrrolidine-2-carbonitrile	893086-81-2	95%	5.0g	$3147.0	2024-05-21